Cas no 821787-33-1 (Naphtho[1,2-b]furan-3-ethanol)

Naphtho[1,2-b]furan-3-ethanol structure
Naphtho[1,2-b]furan-3-ethanol structure
Product Name:Naphtho[1,2-b]furan-3-ethanol
CAS No:821787-33-1
MF:C14H12O2
MW:212.243884086609
CID:696737
PubChem ID:23614448
Update Time:2025-04-19

Naphtho[1,2-b]furan-3-ethanol Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan-3-ethanol
    • 2-benzo[g][1]benzofuran-3-ylethanol
    • DTXSID70635161
    • 2-naphtho[1,2-b]furan-3-yl ethanol
    • 2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol
    • UHRMBCNYCUXBAG-UHFFFAOYSA-N
    • 821787-33-1
    • SCHEMBL5476476
    • Inchi: 1S/C14H12O2/c15-8-7-11-9-16-14-12-4-2-1-3-10(12)5-6-13(11)14/h1-6,9,15H,7-8H2
    • InChI Key: UHRMBCNYCUXBAG-UHFFFAOYSA-N
    • SMILES: O1C=C(CCO)C2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 212.083729621g/mol
  • Monoisotopic Mass: 212.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 33.4Ų
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